Cas no 2172268-30-1 (2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetamidoacetic acid)

• Product Name: 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetamidoacetic acid
• CAS No: 2172268-30-1
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 6193722
• PubChem ID: 165514784
• Update Time: 2025-07-23

2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetamidoacetic acid
• 2-[2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)acetamido]acetic acid
• 2172268-30-1
• EN300-1510231

• Inchi： 1S/C26H29N3O6/c30-23(27-14-24(31)32)13-28-25(33)17-11-5-6-16(17)12-29-26(34)35-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,16-17,22H,5-6,11-15H2,(H,27,30)(H,28,33)(H,29,34)(H,31,32)
• InChI Key： KMRCHDBIRVFJPF-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(NCC(=O)O)=O

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 134Ų

Additional information on 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetamidoacetic acid

Recent Advances in the Study of 2172268-30-1 and 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetamidoacetic Acid

The chemical compound 2172268-30-1 and its derivative, 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetamidoacetic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the development of novel therapeutic agents and biochemical tools, particularly in peptide synthesis and drug delivery systems. This research brief aims to summarize the latest findings and advancements related to these compounds, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 2172268-30-1 as a key intermediate in the synthesis of complex peptide structures. Its unique chemical properties, including stability and reactivity, make it an ideal candidate for use in solid-phase peptide synthesis (SPPS). The derivative, 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetamidoacetic acid, has been particularly noted for its application in the protection of amino groups during peptide elongation, a critical step in SPPS. Researchers have demonstrated its efficacy in improving yield and purity of synthesized peptides, which is essential for pharmaceutical applications.

In addition to its utility in peptide synthesis, 2172268-30-1 has been investigated for its potential in targeted drug delivery systems. A study published in the Journal of Medicinal Chemistry revealed that this compound can be functionalized to create drug conjugates that enhance the bioavailability and specificity of therapeutic agents. The research team utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its interactions with biological targets. These findings open new avenues for the development of precision medicine approaches.

Another significant development involves the use of 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetamidoacetic acid in the design of enzyme inhibitors. A recent paper in Bioorganic & Medicinal Chemistry Letters detailed how this compound was employed to develop inhibitors for proteases involved in inflammatory pathways. The study reported a marked reduction in enzyme activity, suggesting potential applications in treating inflammatory diseases. The researchers emphasized the compound's modular structure, which allows for easy modification to optimize inhibitory activity.

Despite these promising advancements, challenges remain in the large-scale production and application of these compounds. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed to fully realize their potential. Ongoing research is focused on optimizing synthetic routes and exploring new applications in drug discovery and biotechnology. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, the compounds 2172268-30-1 and 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetamidoacetic acid represent exciting opportunities in chemical biology and pharmaceutical research. Their versatility in peptide synthesis, drug delivery, and enzyme inhibition underscores their importance in advancing therapeutic development. Future studies will likely uncover additional applications and refine existing methodologies, further solidifying their role in the field.